Cas no 2680761-71-9 (6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid)

• Product Name: 6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid
• CAS No: 2680761-71-9
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5648247
• PubChem ID: 165920582
• Update Time: 2025-06-09

6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid
• EN300-28279267
• 2680761-71-9
• 6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid

• Inchi： 1S/C10H14F3NO3/c1-9(2)4-3-6(7(15)16)5-14(9)8(17)10(11,12)13/h6H,3-5H2,1-2H3,(H,15,16)
• InChI Key： FWNNUAGNDTWMAM-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)CCC1(C)C)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid

Comprehensive Overview of 6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid (CAS No. 2680761-71-9)

6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid (CAS No. 2680761-71-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a trifluoroacetyl group and a carboxylic acid functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its steric hindrance and electron-withdrawing properties can influence pharmacokinetics.

In recent years, the demand for fluorinated compounds like 6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched in academic and industrial forums. The compound’s CAS No. 2680761-71-9 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-value research.

The synthesis of 6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid typically involves multi-step reactions, including N-acylation and carboxylation processes. Its 6,6-dimethyl substitution introduces steric constraints, which are critical for modulating receptor binding in target molecules. This characteristic has led to its exploration in central nervous system (CNS) drug development, a hot topic in 2024 due to the rising prevalence of neurological disorders.

From an analytical perspective, the compound’s trifluoroacetyl group provides distinct signals in NMR spectroscopy and mass spectrometry, facilitating its identification and purity assessment. Laboratories frequently search for HPLC methods and spectral data for this compound, underscoring its practical importance. Additionally, its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other derivatives for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also pivotal. While 6,6-Dimethyl-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid is not classified as hazardous, its fluorinated components warrant careful handling to align with green chemistry principles. This resonates with the increasing focus on sustainable synthesis in the chemical industry, a frequently debated topic in scientific conferences and publications.

In summary, CAS No. 2680761-71-9 represents a compelling case study in modern organic chemistry, bridging fluorine chemistry, drug design, and analytical methodology. Its structural complexity and applicability make it a subject of ongoing research, particularly in addressing challenges like blood-brain barrier penetration and metabolic stability—key themes in contemporary pharmaceutical innovation.